Cas no 1184185-17-8 (2,5-Dioxa-8-azaspiro[3.5]nonane)

• Product Name: 2,5-Dioxa-8-azaspiro[3.5]nonane
• CAS No: 1184185-17-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19689466
• CID: 1089416
• PubChem ID: 46840058
• Update Time: 2025-06-08

2,5-Dioxa-8-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxa-8-azaspiro[3.5]nonane
• 2,5-Dioxa-8-aza-spiro[3.5]nonane oxalate
• 2,5-Dioxa-8-aza-spiro[3.5]nonane
• 2,5-Dioxa-8-aza-spiro3.5nonane
• SCHEMBL18442615
• F2147-8621
• 1184185-17-8
• AKOS006324080
• KS-9371
• DTXSID40676743
• CS-0047523
• DB-003237
• MFCD11520356
• SY098268

• MDL： MFCD19689466
• Inchi： 1S/C6H11NO2/c1-2-9-6(3-7-1)4-8-5-6/h7H,1-5H2
• InChI Key： IOSOHRRBMBVUNY-UHFFFAOYSA-N
• SMILES： O1CCNCC21COC2

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5
• XLogP3: -1.1

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 219.9±40.0 ºC (760 Torr),
• Flash Point: 77.2±16.8 ºC,
• Solubility: Soluble (971 g/l) (25 º C),

2,5-Dioxa-8-azaspiro[3.5]nonane Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2,5-Dioxa-8-azaspiro[3.5]nonane

Comprehensive Overview of 2,5-Dioxa-8-azaspiro[3.5]nonane (CAS No. 1184185-17-8): Properties, Applications, and Industry Trends

2,5-Dioxa-8-azaspiro[3.5]nonane (CAS No. 1184185-17-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This spirocyclic structure combines oxygen and nitrogen atoms in a unique configuration, making it a valuable building block for drug discovery and advanced polymer development. The compound's molecular framework features a central spiro carbon connecting two distinct ring systems, offering exceptional versatility in synthetic chemistry applications.

Recent advancements in small molecule therapeutics have highlighted the importance of 2,5-Dioxa-8-azaspiro[3.5]nonane as a privileged scaffold. Pharmaceutical researchers are particularly interested in its potential for creating bioactive compounds with improved metabolic stability and membrane permeability. The compound's balanced lipophilicity and three-dimensional character make it especially valuable for addressing challenging targets in CNS drug development and GPCR modulation, two areas currently experiencing rapid growth in the biopharmaceutical sector.

In materials science, CAS 1184185-17-8 serves as a critical intermediate for developing high-performance polymers with enhanced thermal stability and mechanical properties. The compound's rigid spiro structure contributes to dimensional stability in advanced materials, while its heteroatom content enables precise tuning of electronic characteristics. These attributes align perfectly with industry demands for next-generation electronic materials used in flexible displays and organic semiconductors.

The synthesis of 2,5-Dioxa-8-azaspiro[3.5]nonane typically involves multi-step organic transformations that carefully control stereochemistry and functional group compatibility. Modern flow chemistry techniques have significantly improved the production efficiency of this valuable intermediate, addressing one of the key challenges noted in recent patent literature. Process chemists continue to optimize routes to enhance yield and sustainability, reflecting the growing emphasis on green chemistry principles in fine chemical manufacturing.

Analytical characterization of CAS 1184185-17-8 requires sophisticated techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its unique structural features. The compound's spectral fingerprints have been thoroughly documented in scientific literature, providing valuable references for quality control in industrial applications. These analytical methods are particularly crucial given the compound's role in precise molecular design for both pharmaceuticals and advanced materials.

Market analysts project steady growth in demand for spirocyclic compounds like 2,5-Dioxa-8-azaspiro[3.5]nonane, driven by expanding applications in targeted drug delivery systems and smart materials. The compound's compatibility with click chemistry approaches further enhances its utility in bioconjugation and surface functionalization applications. These emerging uses position CAS 1184185-17-8 as a key player in the intersection of medicinal chemistry and nanotechnology.

Regulatory considerations for 2,5-Dioxa-8-azaspiro[3.5]nonane focus on proper handling procedures and environmental impact assessments. While not classified as hazardous under current guidelines, responsible chemical management practices are essential when working with this intermediate. The scientific community continues to investigate its ecotoxicological profile as part of broader efforts to develop sustainable chemical solutions for industrial applications.

Future research directions for CAS 1184185-17-8 include exploration of its potential in metal-organic frameworks (MOFs) and as a template for molecular recognition systems. The compound's unique geometry offers intriguing possibilities for supramolecular chemistry applications, particularly in host-guest complexes and molecular sensors. These cutting-edge applications demonstrate how traditional heterocyclic chemistry continues to enable breakthroughs in modern science and technology.